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Compound of Interest

Compound Name: Perfluoro-1-butene

Cat. No.: B089320 Get Quote

Essential Safety and Handling Guide for
Perfluoro-1-butene
For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Perfluoro-1-butene (also known as Octafluoro-1-butene). Adherence to these protocols is

essential for ensuring the safety of all laboratory personnel. Perfluoro-1-butene is a gas under

pressure that can cause skin and serious eye irritation, and may lead to respiratory issues or

dizziness[1][2]. As a per- and polyfluoroalkyl substance (PFAS), it is considered a "forever

chemical," necessitating specialized disposal procedures[1].

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling

Perfluoro-1-butene. This information is compiled from safety data sheets and should be

considered the minimum requirement for any procedure involving this chemical.
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Protection Type
Specific PPE

Requirement

Reason for

Requirement

Regulatory Standard

(if available)

Eye and Face

Protection

Tightly fitting safety

goggles or a full-face

shield[3][4][5][6].

To protect against

splashes of liquefied

gas and eye

irritation[1][3].

OSHA 29 CFR

1910.133, EN 166[5]

[7].

Hand Protection

Chemical-resistant

gloves (e.g., nitrile,

neoprene)[3][6]. Cold-

insulating gloves

when handling the

liquefied gas[1].

To prevent skin

irritation and frostbite

from contact with the

liquefied gas[1].

EU Directive

89/686/EEC, EN

374[4][5].

Body Protection

Chemical-resistant

apron or coveralls[3].

Fire/flame resistant

and impervious

clothing[4][5].

To shield the body

from chemical

splashes and spills[3].

Respiratory Protection

Required when

exposure limits are

exceeded or in case

of inadequate

ventilation. A full-face

respirator or a self-

contained breathing

apparatus (SCBA)

should be used[4][5]

[8][9].

To prevent inhalation

of gas, which can

cause respiratory

irritation, drowsiness,

and dizziness[1][2].

Foot Protection Safety shoes[1].

General laboratory

safety and protection

from falling objects or

spills.

29 CFR 1910.136[1].

Experimental Protocols: Handling and Disposal
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Handling Procedures:

Ventilation: Always handle Perfluoro-1-butene in a well-ventilated area[1][7][10][11].

Emergency Equipment: Ensure that emergency eye wash fountains and safety showers are

readily accessible in the immediate vicinity of any potential exposure[1][10].

Personal Hygiene: Do not eat, drink, or smoke when using this product. Wash hands

thoroughly after handling[1][10][11].

Storage: Store cylinders in a dry, cool, well-ventilated area, protected from sunlight and away

from heat sources. Do not expose to temperatures exceeding 50°C (122°F)[1][10][11]. Keep

containers tightly closed when not in use[1][7][10][11].

Leak Detection: Regularly check systems under pressure for leaks[1][10].

Disposal Plan:

Perfluoro-1-butene is classified as a "forever chemical" and requires special disposal methods

to prevent environmental contamination[1].

Authorized Disposal: Do not discharge into drains or the environment[1]. The material must

be sent to an authorized incinerator equipped with an afterburner and a flue gas scrubber[1].

Regulatory Guidance: Follow the EPA's "Interim Guidance on the Destruction and Disposal

of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfluoroalkyl and

Polyfluoroalkyl Substances" for detailed disposal protocols[1][12].

Container Disposal: Dispose of the container in accordance with the instructions of a

licensed collector[1]. Do not pierce or burn the container, even after use[1].

PPE Selection Workflow
The following diagram outlines the logical workflow for selecting the appropriate Personal

Protective Equipment when handling Perfluoro-1-butene.
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Perfluoro-1-butene PPE Selection Workflow

Hazard Assessment

PPE Selection

Action

Start: Handling Perfluoro-1-butene

Assess Task and Potential Exposure

Handling Liquefied Gas?

Standard PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Protective Clothing

- Safety Shoes

No

Add Cold-Insulating Gloves
Yes

Adequate Ventilation?

Add Full-Face Respirator / SCBA

No

Proceed with Caution

Yes

Click to download full resolution via product page

Caption: PPE selection workflow for handling Perfluoro-1-butene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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